Cas no 107807-39-6 (2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione)
107807-39-6 structure
Product Name:2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione
CAS No:107807-39-6
MF:C9H5N3O2S
MW:219.219899892807
CID:127700
PubChem ID:87568775
Update Time:2024-11-03
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Phthalazinone,4-hydroxy-6-isothiocyanato-
- 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione [HPLC Labeling Reagent for Chemiluminescent]
- 6-isothiocyanato-2,3-dihydrophthalazine-1,4-dione
- 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione
- 4-Isoluminol Isothiocyanate
- 4-Isothiocyanatophthalhydrazide
- D2339
- TD8097
- Isoluminol isothiocyanate
- Dihydroisothiocyanatophtalazinedione
- [HPLC Labeling Reagent for CheMiluMinescent]
- 2,3-Dihydro-6-isothiocyanato-1,4-phtalazinedione
- 2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione 1,4-Phthalazinedione,2,3-dihydro-6-isothiocyanato-(9CI)
- 4-Isoluminol Isothiocyanate 4-Isothiocyanatophthalhydrazide
- A801759
- 107807-39-6
- 6-isothiocyanato-1,2,3,4-tetrahydrophthalazine-1,4-dione
- FT-0609653
- SCHEMBL19329315
- DTXSID80659893
- DB-040784
- VRQLFLNVVWYSTJ-UHFFFAOYSA-N
-
- MDL: MFCD00191641
- Inchi: 1S/C9H5N3O2S/c13-8-6-2-1-5(10-4-15)3-7(6)9(14)12-11-8/h1-3H,(H,11,13)(H,12,14)
- InChI Key: VRQLFLNVVWYSTJ-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC2C(NNC(C=2C=1)=O)=O
Computed Properties
- Exact Mass: 219.01000
- Monoisotopic Mass: 219.01
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 351
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 1.8
- Topological Polar Surface Area: 103
Experimental Properties
- Color/Form: Not determined
- Density: 1.59±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 41 °C
- Flash Point: No data available
- Refractive Index: 1.767
- Solubility: Almost insoluble (0.099 g/l) (25 º C),
- PSA: 110.17000
- LogP: 0.95070
- Solubility: Not determined
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: 24/25
- Storage Condition:0-10°C
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BAI LING WEI Technology Co., Ltd. | 227560-100MG |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione, 96% |
107807-39-6 | 96% | 100MG |
¥ 1307 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 227560-500MG |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione, 96% |
107807-39-6 | 96% | 500MG |
¥ 4901 | 2022-04-26 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D2339-100mg |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione |
107807-39-6 | 100mg |
1450.0CNY | 2021-08-06 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030019-10mg |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione |
107807-39-6 | 96% | 10mg |
¥234 | 2024-05-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D137996-100mg |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione |
107807-39-6 | 96% | 100mg |
¥1346.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D137996-10mg |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione |
107807-39-6 | 96% | 10mg |
¥226.90 | 2023-09-03 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D869158-10mg |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione |
107807-39-6 | 96% | 10mg |
234.00 | 2021-05-17 | |
| 1PlusChem | 1P003FZP-10mg |
2,3-DIHYDRO-6-ISOTHIOCYANATO-1,4-PHTHALAZINEDIONE |
107807-39-6 | 96% | 10mg |
$54.00 | 2023-12-26 | |
| Aaron | AR003G81-10mg |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione |
107807-39-6 | 96% | 10mg |
$46.00 | 2025-02-10 | |
| BAI LING WEI Technology Co., Ltd. | J20F390420-250mg |
2,3-DIHYDRO-6-ISOTHIOCYANATO-1,4-PHTHALAZINEDIONE |
107807-39-6 | 0.98 | 250mg |
¥4378 | 2023-11-24 |
2,3-Dihydro-6-isothiocyanato-1,4-phthalazinedione Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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